Cas no 1806590-81-7 (3-(2-Bromopropanoyl)-5-methylthiophenol)

• Product Name: 3-(2-Bromopropanoyl)-5-methylthiophenol
• CAS No: 1806590-81-7
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 5002036
• Update Time: 2025-05-20

3-(2-Bromopropanoyl)-5-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-5-methylthiophenol

• Inchi： 1S/C10H11BrOS/c1-6-3-8(5-9(13)4-6)10(12)7(2)11/h3-5,7,13H,1-2H3
• InChI Key： LSZFRZGEXQZFDK-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 3.3
• Topological Polar Surface Area: 18.1

Additional information on 3-(2-Bromopropanoyl)-5-methylthiophenol

3-(2-Bromopropanoyl)-5-methylthiophenol: A Comprehensive Overview

The compound 3-(2-Bromopropanoyl)-5-methylthiophenol, identified by the CAS number 1806590-81-7, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of thiophenols, which are derivatives of thiophene, a five-membered aromatic heterocycle containing sulfur. The presence of a brominated propanoyl group and a methyl substituent on the thiophene ring introduces distinct chemical properties, making it an interesting subject for research and development.

The molecular structure of 3-(2-Bromopropanoyl)-5-methylthiophenol consists of a thiophene ring with two substituents: a methyl group at the 5-position and a 2-bromopropanoyl group at the 3-position. The propanoyl group (CH₂CO-) is attached to the thiophene via an acyl linkage, while the bromine atom is located on the second carbon of the propanoyl chain. This substitution pattern influences the compound's electronic properties, solubility, and reactivity, making it suitable for various chemical transformations and applications.

Recent studies have highlighted the potential of thiophenol derivatives in drug discovery and materials science. For instance, researchers have explored the use of thiophenols in designing novel anti-inflammatory agents due to their ability to inhibit certain enzymes involved in inflammatory pathways. The brominated propanoyl group in 3-(2-Bromopropanoyl)-5-methylthiophenol may enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for further investigation in medicinal chemistry.

In addition to its biological applications, 3-(2-Bromopropanoyl)-5-methylthiophenol has shown potential in materials science, particularly in the development of advanced polymers and coatings. The sulfur atom in the thiophene ring contributes to its thermal stability and mechanical strength, while the brominated propanoyl group may impart additional functionalities such as UV resistance or flame retardancy. These properties make it a valuable building block for constructing high-performance materials.

The synthesis of 3-(2-Bromopropanoyl)-5-methylthiophenol typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent bromination. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for various applications. The synthesis process also highlights the importance of controlling reaction parameters such as temperature, solvent selection, and catalysts to achieve desired outcomes.

From an environmental perspective, understanding the degradation pathways of 3-(2-Bromopropanoyl)-5-methylthiophenol is crucial for assessing its environmental impact. Recent studies have demonstrated that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation into less harmful byproducts. This information is essential for developing sustainable practices in its production and disposal.

In conclusion, 3-(2-Bromopropanoyl)-5-methylthiophenol, with its unique chemical structure and versatile properties, represents a valuable compound with potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior, biological activity, and material properties, positioning it as a key player in future innovations within chemistry and related fields.